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CAS No.: 13967-90-3
Cat. No.: B079177
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Introduction

Barium bromate, Ba(BrOs)z, is a white crystalline solid that serves as a source of bromate
ions (BrOs~) and is recognized for its oxidizing properties.[1] In analytical chemistry, the
bromate ion is a powerful oxidizing agent utilized in redox titrations, a methodology known as
bromatometry. While potassium bromate is more commonly used, barium bromate can serve
as an alternative source of bromate ions for these analytical procedures. The primary
application involves the quantitative determination of various organic and inorganic substances
that can be oxidized by bromine.

The general principle of bromatometry involves the reaction of the analyte with a known excess
of bromine, which is generated in situ from bromate and an excess of bromide in an acidic
medium. The unreacted bromine is then determined by an iodometric back-titration with a
standard solution of sodium thiosulfate.
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Physicochemical Properties of Barium Bromate

A summary of the key physicochemical properties of barium bromate is provided in the table

below.
Property Value
Chemical Formula Ba(BrOs):
Molar Mass 393.13 g/mol
Appearance White crystalline powder
Solubility in Water Slightly soluble
Oxidizing Properties Strong oxidizing agent

Applications in Analytical Chemistry

The analytical applications of barium bromate are primarily derived from the redox reactions of
the bromate ion. Key applications include the determination of ascorbic acid (Vitamin C) and
phenolic compounds.

Determination of Ascorbic Acid (Vitamin C)

Bromatometry provides a reliable method for the quantitative analysis of ascorbic acid in
pharmaceutical preparations. The method is based on the oxidation of ascorbic acid by an
excess of bromine generated from barium bromate.

This protocol outlines the back-titration method for the determination of ascorbic acid.
Reagents and Solutions:

o Standard Barium Bromate Solution (0.01 M): Accurately weigh 3.9313 g of barium
bromate (Ba(BrOs)2), dissolve it in distilled water, and dilute to 1000 mL in a volumetric flask.

e Sodium Thiosulfate Solution (0.1 M): Dissolve approximately 25 g of Na2S203-5H20 in 1 liter
of freshly boiled and cooled distilled water, and add 0.1 g of sodium carbonate as a stabilizer.
Standardize this solution against a primary standard like potassium dichromate.
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e Potassium Bromide (KBr): Solid.

e Sulfuric Acid (3 M): Slowly add 167 mL of concentrated H2SO4 to about 800 mL of distilled
water, cool, and dilute to 1 liter.

e Potassium lodide (Kl): 10% (w/v) solution.

o Starch Indicator Solution: Make a paste of 1 g of soluble starch with a little cold water and
add it to 100 mL of boiling water with constant stirring.

Procedure:

o Sample Preparation: Accurately weigh and finely powder a number of Vitamin C tablets.
Transfer a portion of the powder, equivalent to about 100-150 mg of ascorbic acid, into a 250
mL Erlenmeyer flask.

o Dissolution: Dissolve the sample in 50 mL of 3 M sulfuric acid.

e Bromination: Add 5 g of potassium bromide to the flask. Titrate with the standard 0.01 M
barium bromate solution until a faint yellow color persists, indicating an excess of bromine.
Record the volume of barium bromate solution added (V1).

o Back-Titration: Immediately add 3 g of solid potassium iodide to the flask. The excess
bromine will react with iodide to liberate iodine.

o Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution until the
solution becomes pale yellow.

o Add 2 mL of starch indicator solution. The solution will turn blue-black.

o Continue the titration with sodium thiosulfate solution until the blue color disappears. Record
the volume of sodium thiosulfate solution used (V2).

o Blank Titration: Perform a blank titration by taking the same volume of barium bromate
solution (V1) used for the sample, adding the same amounts of sulfuric acid, potassium
bromide, and potassium iodide, and titrating the liberated iodine with the sodium thiosulfate
solution. Record the volume of sodium thiosulfate solution used for the blank (V_blank).
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Calculations:

The amount of ascorbic acid is calculated based on the difference between the blank and the
sample titrations.

e Volume of Na2S20s3 equivalent to excess Br2 = V_blank - V2

e Moles of Na2S203 = Molarity of Na2S20s3 x (V_blank - V2)

» Moles of |2 reacted with Na2S203 = 0.5 x Moles of Na2S203

» Moles of Brz reacted with ascorbic acid = Moles of I2

» Moles of ascorbic acid = Moles of Brz

» Mass of ascorbic acid (mg) = Moles of ascorbic acid x 176.12 g/mol x 1000 mg/g

Quantitative Data Summary (Hypothetical):

Calculate %
Mass of Vol. Vol. Blank Vol.

Ascorbic

Sample Sample Ba(BrOs)2 NazS203 Na2S203 ) .

(@) (mL) (mL) (mL) Ascorbic  Acid

m m m

L Acid (mg) (wiw)
1 0.2512 25.00 12.50 28.50 140.9 56.1 %
2 0.2498 25.00 12.65 28.50 139.6 55.9 %
3 0.2505 25.00 12.58 28.50 140.2 56.0 %

Workflow Diagram:

Sample Preparation Bromination Iodometric Back-Titration

Titrate with

N Endpoint:
a Add KI Titrate with Add Starch 5
Add KBr E_a(BrOs)z until (12 is liberated) }—D{ Na:5203 }—D{ aTetey }—b Disappearance
faint yellow color of Blue Color

Weigh Powdered Dissolve in

Vitamin C Tablet 3 M H2S04
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Caption: Workflow for the determination of ascorbic acid using bromatometry.

Determination of Phenol

Phenol and its derivatives can be quantitatively determined by bromatometry. The reaction
involves the bromination of the aromatic ring, typically leading to the formation of a tribromo
derivative.

This protocol describes the determination of phenol using a brominating solution generated
from barium bromate.[2]

Reagents and Solutions:

e Brominating Solution (from Barium Bromate): Prepare a solution containing a known
concentration of barium bromate and an excess of potassium bromide. For a 0.1 N bromine
solution equivalent, dissolve 2.7835 g of KBrOs (or an equivalent amount of Ba(BrOs)2z) and
12 g of KBr in distilled water and dilute to 1 liter.

o Sodium Thiosulfate Solution (0.1 M): Standardized as described previously.
e Hydrochloric Acid (Concentrated).

e Potassium lodide (Kl): 10% (w/v) solution.

 Starch Indicator Solution.

e Phenol Solution (Unknown): Prepare a dilute aqueous solution of phenol.
Procedure:

o Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the unknown phenol
solution into a 250 mL glass-stoppered iodine flask.

e Bromination: Add a known excess volume of the brominating solution (e.g., 50.00 mL) to the
flask.
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Acidification: Carefully add 5 mL of concentrated hydrochloric acid. Stopper the flask, shake
well, and allow it to stand for 15-30 minutes in the dark to ensure complete bromination of
the phenol.[2]

lodine Liberation: After the reaction is complete, carefully open the flask and add 10 mL of
10% potassium iodide solution. The excess bromine will react with iodide to produce iodine.

Titration: Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution
until the solution becomes a pale yellow color.

Endpoint Determination: Add 2 mL of starch indicator solution, which will turn the solution
blue. Continue the titration dropwise until the blue color is completely discharged. Record the
volume of sodium thiosulfate used (V_sample).

Blank Determination: Perform a blank titration by taking the same volume of the brominating
solution used in step 2, adding the same amount of hydrochloric acid and potassium iodide,
and titrating with the sodium thiosulfate solution. Record the volume of sodium thiosulfate
used for the blank (V_blank).

Calculations:

The amount of phenol is determined from the amount of bromine that reacted.

Volume of Naz2S20s3 equivalent to reacted Brz = V_blank - V_sample
Moles of Na2S203 = Molarity of Na2S203 x (V_blank - V_sample)

Moles of 12 = 0.5 x Moles of Na2S203

Moles of Brz that reacted with phenol = Moles of |2

Based on the stoichiometry (1 mole of phenol reacts with 3 moles of Brz2):
o Moles of phenol = (Moles of Brz that reacted with phenol) / 3

Concentration of Phenol (mol/L) = Moles of phenol / Volume of phenol sample (L)

Quantitative Data Summary (Hypothetical):
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Sample Vol. Blank Vol. Sample Vol. Phenol
o Moles of
Volume Brominatin Naz2S203 Naz2S203 Ph | Conc.
eno
(mL) g Soiln. (mL) (mL) (mL) (mol/L)
25.00 50.00 45.50 20.25 0.0004208 0.01683
25.00 50.00 45.50 20.15 0.0004225 0.01690
25.00 50.00 45.50 20.20 0.0004217 0.01687

Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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